![molecular formula C11H22N2O2 B3155118 N'-Hexylidene-hydrazinecarboxylic acid tert-butyl ester CAS No. 79201-37-9](/img/structure/B3155118.png)
N'-Hexylidene-hydrazinecarboxylic acid tert-butyl ester
Overview
Description
“N’-Hexylidene-hydrazinecarboxylic acid tert-butyl ester” is a synthetic peptide that plays a crucial role in the regulation of female reproductive functions. It is an organic compound that consists of a carboxylic acid and a hydrazide functional group substitution . The hydrazide groups contain two nitrogen atoms bonded via a single bond .
Synthesis Analysis
The synthesis of “N’-Hexylidene-hydrazinecarboxylic acid tert-butyl ester” could potentially involve the Steglich Esterification . This is a mild reaction that allows the conversion of sterically demanding and acid labile substrates . It’s one of the convenient methods for the formation of tert-butyl esters .Scientific Research Applications
- Researchers use this compound to introduce BOC-protected hydrazine, which can then be deprotected to yield the free hydrazine group. It plays a crucial role in solid-phase peptide synthesis and other related applications .
- Specifically, it reacts with vinyl halides to form N-tert-butoxycarbonyl-N-enylhydrazines. These intermediates are useful in the synthesis of various organic compounds .
- By reacting N’-Hexylidene-hydrazinecarboxylic acid tert-butyl ester with aldehydes, they can measure the optical rotation of the resulting hydrazones, providing valuable information about enantiomeric excess .
- These oximes serve as intermediates in the synthesis of HIV-1 protease inhibitors, which are crucial in antiretroviral therapy .
Peptide Synthesis and Protection Reagents
Cross-Coupling Reactions
Optical Purity Determination
HIV-1 Protease Inhibitor Intermediates
Synthesis of Sulfonohydrazides and Carbohydrazides
Reagent for the Preparation of BOC-Diazene
properties
IUPAC Name |
tert-butyl N-[(E)-hexylideneamino]carbamate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-5-6-7-8-9-12-13-10(14)15-11(2,3)4/h9H,5-8H2,1-4H3,(H,13,14)/b12-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRNJDWCRYYEDAX-FMIVXFBMSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=NNC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=N/NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-Hexylidene-hydrazinecarboxylic acid tert-butyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.